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Compound of Interest

Compound Name: Gastrin | (1-14), human tfa

Cat. No.: B15607568

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the dissolution of lyophilized Gastrin | (1-14)
peptide in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for reconstituting lyophilized Gastrin | (1-14) peptide?

Al: For hydrophobic peptides like Gastrin | (1-14), Dimethyl Sulfoxide (DMSO) is a highly
recommended solvent.[1][2] It is effective for dissolving peptides that have poor solubility in
agueous solutions.[1] One supplier specifies that Gastrin | (1-14), human TFA is soluble in
DMSO at a concentration of = 100 mg/mL.[3]

Q2: Should I use the entire vial of lyophilized peptide for the initial dissolution test?

A2: No, it is strongly advised to first test the solubility with a small aliquot of the lyophilized
peptide before dissolving the entire sample.[1][4] This prevents the potential loss of valuable
peptide in case of solubility issues.

Q3: What is the general procedure for dissolving Gastrin | (1-14) in DMSO?

A3: Begin by allowing the vial of lyophilized peptide to equilibrate to room temperature before
opening to prevent condensation.[1][5] Add the desired volume of high-purity, anhydrous
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DMSO to the vial.[6] Gently agitate or vortex the mixture to facilitate dissolution.[6] Sonication

can also be used to enhance solubility.[1][7]
Q4: Can | dilute the DMSO stock solution with an aqueous buffer?

A4: Yes, once the peptide is fully dissolved in DMSO, you can slowly add the DMSO-peptide
solution dropwise to your sterile agueous buffer or cell culture medium while gently mixing to
achieve the desired final concentration.[4][6]

Q5: What is the maximum recommended concentration of DMSO in a final cell-based assay?

A5: The final concentration of DMSO should be kept as low as possible for cell-based
experiments, as it can be toxic to cells. A final concentration of 0.5% to 1% DMSO is generally
considered safe for most cell assays, although some cell lines may tolerate up to 5%.[4]
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Issue Possible Cause Recommended Solution
Try adding a slightly larger
volume of DMSO. Use

) ) o sonication to aid dissolution.[1]

Peptide does not dissolve Insufficient solvent volume or ,

) ) ) Gentle warming can also be
completely in DMSO. peptide aggregation.

attempted, but care must be
taken to avoid peptide

degradation.

S The peptide has reached its
Precipitation occurs upon o _
o ] solubility limit in the final
dilution with aqueous buffer. )
agueous solution.

Reduce the final concentration
of the peptide in the aqueous
buffer. Alternatively, after
dissolving in DMSO, try a
stepwise dilution into the
aqueous buffer with constant
gentle mixing.[4] If precipitation
persists, the peptide solution
may need to be lyophilized
again and redissolved at a

lower concentration.[1]

The reconstituted peptide Incomplete dissolution or
solution appears cloudy or presence of insoluble
contains particulates. impurities.

Centrifuge the solution to pellet
any undissolved material
before use.[7] Ensure that the
DMSO used is of high purity

and anhydrous.

Quantitative Data Summary

Parameter Value

Reference

Solubility of Gastrin | (1-14),

) > 100 mg/mL (54.95 mM)
human TFA in DMSO

[3]

Recommended Final DMSO

) 0.5% - 1% (v/v)
Concentration for Cell Assays

[4]
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Experimental Protocol: Reconstitution of
Lyophilized Gastrin | (1-14) in DMSO

Materials:

e Lyophilized Gastrin | (1-14) peptide

» High-purity, anhydrous Dimethyl Sulfoxide (DMSO)
o Sterile microcentrifuge tubes

» Pipettes and sterile tips

e \Vortex mixer

e Sonicator (optional)

Procedure:

o Equilibration: Allow the vial containing the lyophilized Gastrin | (1-14) peptide to warm to
room temperature before opening.[1][5]

e Initial Dissolution Test (Recommended):

o Weigh out a small, accurately measured amount of the lyophilized peptide into a sterile
microcentrifuge tube.

o Add a calculated volume of DMSO to achieve a high-concentration stock solution (e.g., 10
mg/mL).

o Gently vortex the tube until the peptide is completely dissolved. If needed, sonicate the
sample for short bursts in a water bath.[1]

o Preparation of Stock Solution:

o Once solubility is confirmed, carefully add the appropriate volume of DMSO to the vial
containing the entire lyophilized peptide to achieve the desired stock concentration.
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o Recap the vial and vortex gently until the peptide is fully dissolved. A clear solution should
be obtained.[1]

» Aliquoting and Storage:

o Aliquot the DMSO stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.

o Store the lyophilized peptide at -20°C or colder for long-term storage.[4] Once
reconstituted in DMSO, store the aliquots at -20°C.[3]
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Caption: Workflow for dissolving lyophilized Gastrin | (1-14) in DMSO.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.sb-peptide.com/support/solubility/
https://www.biocat.com/peptide-synthesis/peptide-handling-guideline
https://www.medchemexpress.com/gastrin-i-1-14-human-tfa.html
https://www.benchchem.com/product/b15607568?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Start Dissolution

Peptide Not Fully Dissolved?

Precipitation on Dilution? Inc_rease DMSO Volume
Sonicate / Gentle Warming

Clear Solution Reduce Final Concentration
(Ready for Use) Stepwise Dilution

Click to download full resolution via product page

Caption: Troubleshooting logic for dissolving Gastrin | (1-14).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Dissolving Lyophilized
Gastrin | (1-14) Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607568#how-to-dissolve-lyophilized-gastrin-i-1-14-
peptide-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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